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Abstract
Nanchangmycin, a polyether antibiotic, exhibits a range of biological activities, including

antibacterial, insecticidal, and antiviral properties. Produced by the soil actinomycete

Streptomyces nanchangensis, this complex natural product has garnered interest within the

scientific community. This technical guide provides an in-depth overview of the producing

organism, its isolation, fermentation, and the purification of nanchangmycin. Detailed

experimental protocols, quantitative data, and pathway visualizations are presented to facilitate

further research and development.

The Producing Organism: Streptomyces
nanchangensis
The microorganism responsible for the production of nanchangmycin is Streptomyces

nanchangensis, with the specific strain NS3226 being the most commonly cited producer in the

scientific literature.[1] Initially isolated from a soil sample in Nanchang, China, this Gram-

positive bacterium is a member of the Actinomycetales order, known for its prolific production of

secondary metabolites.

Isolation and Cultivation of Streptomyces
nanchangensis NS3226
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The isolation of Streptomyces species from environmental samples is a foundational step in

natural product discovery.

Isolation Protocol
A general protocol for the isolation of Streptomyces from soil is as follows:

Sample Collection: Collect soil samples from diverse environments.

Pre-treatment: Air-dry the soil samples at room temperature for 5-7 days to reduce the

population of faster-growing bacteria and fungi.

Serial Dilution: Suspend 1 gram of dried soil in 10 mL of sterile water. Perform a serial

dilution up to 10⁻⁶.

Plating: Plate 100 µL of each dilution onto a selective medium, such as Gauze's Medium No.

1.

Incubation: Incubate the plates at 28°C for 7-14 days.

Colony Selection: Identify colonies with the characteristic chalky, filamentous appearance of

Streptomyces.

Pure Culture: Subculture the selected colonies onto fresh plates to obtain a pure culture.

Culture Media
Streptomyces nanchangensis NS3226 can be cultivated on various standard media for

sporulation and maintenance.

Table 1: Culture Media for Streptomyces nanchangensis NS3226
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Medium Composition Purpose

ISP2 Medium

Yeast Extract 4 g/L, Malt

Extract 10 g/L, Dextrose 4 g/L,

Agar 20 g/L

Sporulation and Maintenance

TSB (Tryptic Soy Broth)

Tryptone 17 g/L, Soytone 3

g/L, Dextrose 2.5 g/L, NaCl 5

g/L, K₂HPO₄ 2.5 g/L

Liquid culture for inoculum

preparation

Fermentation for Nanchangmycin Production
The production of nanchangmycin is achieved through submerged fermentation of

Streptomyces nanchangensis NS3226.

Fermentation Protocol
Inoculum Preparation: Inoculate a loopful of S. nanchangensis NS3226 spores or mycelia

into a 250 mL flask containing 50 mL of Tryptic Soy Broth (TSB). Incubate at 28°C on a

rotary shaker at 220 rpm for 2-3 days.

Production Culture: Transfer the seed culture (5-10% v/v) into a production medium. A

commonly used fermentation medium is B2-1 medium.

Incubation: Incubate the production culture at 28°C for 7 days with continuous agitation at

220 rpm.

Production Medium
Table 2: B2-1 Fermentation Medium Composition
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Component Concentration (g/L)

Corn Powder 30

Corn Starch 10

Soybean Meal 10

(NH₄)₂SO₄ 1

CaCO₃ 1

pH 7.5

Extraction and Purification of Nanchangmycin
The recovery of nanchangmycin from the fermentation broth involves extraction and

chromatographic purification.

Extraction Protocol
Harvesting: After fermentation, separate the mycelia from the culture broth by centrifugation

at 8,000 rpm for 15 minutes.

Solvent Extraction: Extract the supernatant twice with an equal volume of ethyl acetate.[2]

The mycelial cake can also be extracted with acetone or methanol to recover intracellular

nanchangmycin.

Concentration: Combine the organic extracts and evaporate the solvent under reduced

pressure using a rotary evaporator to obtain a crude extract.

Purification Protocol
A multi-step chromatographic approach is typically employed for the purification of

nanchangmycin.

Silica Gel Column Chromatography:

Stationary Phase: Silica gel (100-200 mesh).
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Mobile Phase: A gradient of chloroform and methanol is commonly used. The polarity is

gradually increased to elute compounds of increasing polarity.

Fraction Collection: Collect fractions and monitor by Thin Layer Chromatography (TLC) for

the presence of nanchangmycin.

Preparative High-Performance Liquid Chromatography (HPLC):

Column: A reversed-phase C18 column is suitable.

Mobile Phase: A gradient of acetonitrile and water is effective for separation.

Detection: UV detection at 234 nm can be used.

Fraction Collection: Collect the peak corresponding to nanchangmycin.

Quantitative Analysis and Physicochemical
Properties
HPLC Analysis
An analytical HPLC method has been established for the quantification of nanchangmycin.

Table 3: HPLC Parameters for Nanchangmycin Analysis

Parameter Condition

Column
Waters XTerra RP18 (3.9 mm i.d. x 150 mm, 5

µm)

Mobile Phase Gradient of acetonitrile and water

Flow Rate 0.8 mL/min

Detection Photodiode array detector at 234 nm

Temperature 25°C

Physicochemical Properties
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Detailed physicochemical data for nanchangmycin is not extensively reported in the literature.

Table 4: Known Physicochemical Properties of Nanchangmycin

Property Value Source

Molecular Formula C₄₇H₇₉NaO₁₄ PubChem

Molecular Weight 891.1 g/mol PubChem

Solubility
Soluble in DMSO (≥ 30

mg/mL)
[3]

Soluble in 10% DMSO / 90%

corn oil (≥ 2.08 mg/mL)
[3]

Melting Point Not reported

Production Yield
The yield of nanchangmycin from wild-type Streptomyces nanchangensis NS3226 is not

consistently reported. However, through genetic engineering of the regulatory genes, a

significant increase in production has been achieved, with yields reportedly reaching up to 6.08

g/L.

Biosynthesis and Regulatory Pathways
The biosynthesis of nanchangmycin is a complex process involving a type I polyketide

synthase (PKS) gene cluster. The regulation of this cluster is controlled by several pathway-

specific regulatory genes.

Nanchangmycin Biosynthetic Pathway
The biosynthesis of the nanchangmycin backbone is initiated with a starter unit, followed by

the sequential addition of extender units by the modular PKS enzymes. Post-PKS

modifications, including cyclization and glycosylation, lead to the final complex structure.
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Caption: Proposed biosynthetic pathway of nanchangmycin.

Regulatory Pathway of Nanchangmycin Biosynthesis
The expression of the nanchangmycin biosynthetic genes is tightly controlled by a network of

regulatory proteins. The pathway-specific activators, NanR1 and NanR2, are essential for the

transcription of the biosynthetic genes. Their expression is, in turn, negatively regulated by the

repressor NanR4.
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Caption: Regulatory cascade controlling nanchangmycin biosynthesis.

Conclusion
This technical guide consolidates the current knowledge on the production and isolation of

nanchangmycin from Streptomyces nanchangensis NS3226. The provided protocols and data

serve as a valuable resource for researchers aiming to explore the therapeutic potential of this

fascinating natural product. Further research is warranted to fully elucidate the detailed

physicochemical properties of nanchangmycin and to optimize its production for potential

clinical and agricultural applications.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b609417?utm_src=pdf-body-img
https://www.benchchem.com/product/b609417?utm_src=pdf-body
https://www.benchchem.com/product/b609417?utm_src=pdf-body
https://www.benchchem.com/product/b609417?utm_src=pdf-body
https://www.benchchem.com/product/b609417?utm_src=pdf-custom-synthesis
https://pubmed.ncbi.nlm.nih.gov/11832500/
https://pubmed.ncbi.nlm.nih.gov/11832500/
https://pubmed.ncbi.nlm.nih.gov/11832500/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4059315/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4059315/
https://www.lifetechindia.com/pdf/HY-100528.pdf
https://www.benchchem.com/product/b609417#nanchangmycin-producing-organism-and-isolation
https://www.benchchem.com/product/b609417#nanchangmycin-producing-organism-and-isolation
https://www.benchchem.com/product/b609417#nanchangmycin-producing-organism-and-isolation
https://www.benchchem.com/product/b609417#nanchangmycin-producing-organism-and-isolation
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b609417?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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